Cas no 869569-67-5 (Benzene, 4-bromo-2-chloro-1-(ethenyloxy)-)

Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- structure
869569-67-5 structure
Product Name:Benzene, 4-bromo-2-chloro-1-(ethenyloxy)-
CAS No:869569-67-5
MF:C8H6BrClO
MW:233.489640712738
CID:1864608
PubChem ID:57594159
Update Time:2025-07-21

Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-2-chloro-1-(ethenyloxy)-
    • 4-bromo-2-chloro-1-(ethenyloxy)Benzene
    • AKOS015713466
    • 869569-67-5
    • SCHEMBL2617364
    • 4-Bromo-2-chloro-1-(vinyloxy)benzene
    • DTXSID701282967
    • DA-39952
    • 4-bromo-2-chloro-1-vinyloxy-benzene
    • DTDRVDOUINTSOU-UHFFFAOYSA-N
    • Inchi: 1S/C8H6BrClO/c1-2-11-8-4-3-6(9)5-7(8)10/h2-5H,1H2
    • InChI Key: DTDRVDOUINTSOU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)OC=C

Computed Properties

  • Exact Mass: 231.92906g/mol
  • Monoisotopic Mass: 231.92906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659470-1g
4-Bromo-2-chloro-1-(vinyloxy)benzene
869569-67-5 98%
1g
¥5720.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659470-5g
4-Bromo-2-chloro-1-(vinyloxy)benzene
869569-67-5 98%
5g
¥22102.00 2024-04-27

Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- Related Literature

Additional information on Benzene, 4-bromo-2-chloro-1-(ethenyloxy)-

Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- (CAS No. 869569-67-5): A Comprehensive Overview

Benzene, 4-bromo-2-chloro-1-(ethenyloxy)-, identified by its CAS number 869569-67-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both bromine and chlorine substituents, along with an ethoxy group at the 1-position, endows this compound with unique reactivity that is highly useful in medicinal chemistry.

The structural attributes of Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- facilitate its role as a building block in the development of novel therapeutic agents. The bromo and chloro substituents are particularly noteworthy, as they serve as excellent leaving groups in nucleophilic aromatic substitution reactions. This property is instrumental in constructing more complex molecular architectures, enabling chemists to design compounds with tailored biological activities. The ethoxy group at the 1-position introduces a polar moiety, enhancing the compound's solubility in polar solvents and potentially influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- has emerged as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These kinases are overexpressed or mutated in numerous cancers, making them attractive therapeutic targets. The ability to modify the benzene core through selective functionalization allows for the creation of compounds that can selectively inhibit these kinases while minimizing off-target effects.

One of the most compelling applications of Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- is in the development of antiviral agents. The structural motif is reminiscent of several known antiviral drugs that have shown efficacy against RNA viruses. By leveraging its reactive sites, researchers have been able to synthesize analogs that exhibit potent inhibitory activity against viral proteases and polymerases. These findings highlight the compound's potential as a scaffold for future antiviral therapies.

The pharmaceutical industry has also explored the use of Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier has been exploited to create novel neuroactive agents. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The precise modulation of its functional groups allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which is crucial for CNS drug development.

In addition to its applications in drug discovery, Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for designing organic semiconductors and liquid crystals. These materials are integral to various electronic devices, including organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The compound's ability to undergo π-stacking interactions with other molecules enhances its suitability for these applications.

The synthesis of Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- typically involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. One common approach involves the bromination and chlorination of benzene followed by ethoxylation at the desired position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and yield. These synthetic strategies underscore the importance of innovative methodologies in producing complex molecules like this one.

The chemical reactivity of Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- allows for further derivatization into a wide array of heterocyclic compounds. For instance, it can be converted into pyrazoles, triazines, and other nitrogen-containing heterocycles through condensation reactions with appropriate reagents. These heterocycles are known for their broad spectrum of biological activities and have been extensively studied as potential drug candidates.

The environmental impact of synthesizing and utilizing Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- is also an area of growing interest. Researchers are increasingly focusing on developing greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that employ recyclable catalysts or renewable feedstocks are being explored to make the production process more sustainable. Such efforts align with global initiatives aimed at promoting green chemistry principles.

In conclusion, Benzene, 4-bromo-2-chloro-1-(ethenyloxy)- (CAS No. 869569-67-5) is a multifaceted compound with significant applications across multiple domains including pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.